7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one
Overview
Description
7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine is a chemical compound with the CAS Number: 1303588-27-3 . It has a molecular weight of 168.63 . It is a solid substance that should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of 1,8-naphthyridines, which includes 7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one, has been a topic of considerable interest due to their diverse biological activities and photochemical properties . Recent achievements (2015–2019) toward the synthesis of 1,8-naphthyridines include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1 H -pyrrolo [2,3- b ]pyridin-2 (3 H )-one .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H9ClN2/c9-7-4-3-6-2-1-5-10-8 (6)11-7/h3-4H,1-2,5H2, (H,10,11) and the InChI key is KGTIRHSHTITULA-UHFFFAOYSA-N .Chemical Reactions Analysis
The synthesis of 1,8-naphthyridines involves multicomponent reactions . For example, trisubstituted 2-amino-1,8-naphthyridines have been constructed in moderate to high yield via multicomponent reactions of substituted aromatic aldehydes, 2-aminopyridine, malononitrile or methyl or ethyl cyanoacetate in the presence of N, N, N ', N '-tetrabromobenzene-1,3-disulfonamide (TBBDA) or poly ( N, N '-dibromo- N -ethylbenzene-1,3-disulfonamide) (PBBS) .Physical And Chemical Properties Analysis
The physical form of this compound is solid . It should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .Scientific Research Applications
7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one has been used in a wide range of scientific research applications. It has been used to study the effect of various conditions on biochemical and physiological processes, as well as to develop new drugs and treatments. For example, this compound has been used to study the effect of temperature on enzyme activity, to study the effect of different drugs on the immune system, and to develop new drugs for the treatment of cancer.
Mechanism of Action
Target of Action
It’s worth noting that naphthyridine derivatives, which this compound is a part of, have been found to exhibit a variety of biological activities .
Mode of Action
It’s known that naphthyridines can react with electrophilic or nucleophilic reagents, undergo oxidations, reductions, cross-coupling reactions, and form metal complexes .
Biochemical Pathways
Naphthyridine derivatives are known to have significant importance in the field of medicinal chemistry due to their diverse biological activities .
Result of Action
It’s known that naphthyridine derivatives exhibit a variety of biological activities .
Advantages and Limitations for Lab Experiments
The main advantage of using 7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one in laboratory experiments is that it is a relatively inexpensive and easy-to-use compound. In addition, it has a wide range of potential applications in scientific research, making it a useful tool for scientists. However, there are some limitations to using this compound in laboratory experiments. For example, the compound is not very stable in acidic solutions and can be easily degraded by light and heat. In addition, the compound can be toxic if it is not handled properly.
Future Directions
The potential applications of 7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one are still being explored. Future research could focus on identifying new uses for the compound, such as in drug development or as an adjuvant for vaccines. In addition, further research could focus on understanding the mechanism of action of the compound and its effects on biochemical and physiological processes. Finally, research could also focus on developing more efficient and cost-effective synthesis methods for this compound.
Synthesis Methods
The synthesis of 7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one can be achieved through several different methods. The most common method involves the reaction of 1,2,3,4-tetrahydro-1,8-naphthyridin-2-one (THN) with chloroacetyl chloride (ClCH2COCl) in the presence of a base. This reaction yields this compound as the major product, with other minor products also being produced. The reaction can be carried out in a variety of solvents, including dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (MeCN).
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one involves the cyclization of a substituted 2-aminobenzamide with a chloroacetyl chloride in the presence of a base.", "Starting Materials": [ "2-aminobenzamide", "chloroacetyl chloride", "base (such as triethylamine or pyridine)" ], "Reaction": [ "The 2-aminobenzamide is first reacted with the base to form the corresponding amide anion.", "The chloroacetyl chloride is then added to the reaction mixture, which reacts with the amide anion to form an intermediate.", "The intermediate undergoes cyclization to form the desired product, 7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one.", "The product is then isolated and purified using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
846034-67-1 |
Molecular Formula |
C8H7ClN2O |
Molecular Weight |
182.6 |
Purity |
95 |
Origin of Product |
United States |
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